Cas no 109017-53-0 (1-Naphthalenesulfonic acid, 4-(dimethylamino)-)

• Product Name: 1-Naphthalenesulfonic acid, 4-(dimethylamino)-
• CAS No: 109017-53-0
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• CID: 1187441
• Update Time: 2024-08-04

1-Naphthalenesulfonic acid, 4-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonic acid, 4-(dimethylamino)-

• Inchi： 1S/C12H13NO3S/c1-13(2)11-7-8-12(17(14,15)16)10-6-4-3-5-9(10)11/h3-8H,1-2H3,(H,14,15,16)
• InChI Key： WTWUYWUDXQQXDH-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=C2C(C=CC=C2)=C(N(C)C)C=C1

Computed Properties

• Exact Mass: 251.062
• Monoisotopic Mass: 251.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66A^2

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• pka: -0.40±0.40(Predicted)